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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinic acid

Cat. No.: B1272391 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, molecular structure, synthesis, and analytical characterization of 5-Bromo-2-
chloronicotinic acid. This document is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis.

Core Compound Information
5-Bromo-2-chloronicotinic acid is a halogenated pyridine derivative that serves as a versatile

intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its

chemical structure incorporates a pyridine ring substituted with a bromine atom, a chlorine

atom, and a carboxylic acid group, providing multiple reaction sites for further chemical

modifications.

Molecular Structure
The molecular structure of 5-Bromo-2-chloronicotinic acid is depicted below.
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Molecular structure of 5-Bromo-2-chloronicotinic acid.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Bromo-2-chloronicotinic acid is

presented in the table below.
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Property Value Reference

Molecular Formula C6H3BrClNO2 [1][2][3]

Molecular Weight 236.45 g/mol [1][2]

IUPAC Name
5-bromo-2-chloropyridine-3-

carboxylic acid
[1]

CAS Number 29241-65-4 [2][3][4]

Melting Point 173-176 °C [5]

Appearance Solid [5]

InChI Key
UKNYSJCAGUXDOQ-

UHFFFAOYSA-N
[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 5-
Bromo-2-chloronicotinic acid.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 5-Bromo-2-chloronicotinic acid provides characteristic signals for

the aromatic protons on the pyridine ring.

Chemical Shift
(δ)

Multiplicity
Coupling
Constant (J)

Assignment Solvent

8.66 ppm d 2.5 Hz 1H acetone-d6

8.43 ppm d 2.5 Hz 1H acetone-d6

Data sourced

from

ChemicalBook[2]

Mass Spectrometry
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Mass spectrometry data confirms the molecular weight of the compound.

Ion m/z (measured)

[M + H]⁺ 236.2

Data sourced from ChemicalBook[2]

Synthesis Protocol
A common method for the synthesis of 5-Bromo-2-chloronicotinic acid involves the

chlorination of 5-bromo-2-hydroxynicotinic acid.[2]

Experimental Workflow
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Start: 5-bromo-2-hydroxynicotinic acid

Add Dichlorosulfoxide (SOCl₂) and N,N-dimethylformamide (DMF)

Heat to reflux at 70°C for 4 hours

Concentrate the reaction mixture

Cool to 0°C

Slowly add water to precipitate the product

Stir the precipitate in water for 1 hour

Collect the solid by filtration

Dry under vacuum

Final Product: 5-Bromo-2-chloronicotinic acid

Click to download full resolution via product page

Synthesis workflow for 5-Bromo-2-chloronicotinic acid.
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Detailed Methodology
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, a mixture of 5-bromo-2-hydroxynicotinic acid (32.9 g, 0.151 mol), dichlorosulfoxide

(thionyl chloride, 167 mL), and N,N-dimethylformamide (10.5 mL) is prepared.[2]

Reaction: The mixture is heated to reflux at 70°C and maintained at this temperature for 4

hours.[2]

Work-up: Upon completion of the reaction, the mixture is concentrated under reduced

pressure to remove excess thionyl chloride. The residue is then cooled to 0°C in an ice bath.

[2]

Precipitation: Water is slowly added to the cooled residue to quench the reaction and

precipitate the product as an off-white solid.[2]

Purification: The precipitate is stirred in water for 1 hour, collected by filtration, and then dried

under vacuum. This process yields 5-bromo-2-chloronicotinic acid (35.5 g, 99% yield).[2]

The product can be used directly in subsequent reactions or further purified by

recrystallization from hot water.[2]

Safety and Handling
5-Bromo-2-chloronicotinic acid is classified as harmful if swallowed and may cause skin and

eye irritation.[1] It is essential to handle this compound in a well-ventilated area and use

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[7][8]

GHS Hazard Information
Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

Data sourced from PubChem[1]
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Precautionary Statements
Precautionary Code Description

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/ eye protection/ face

protection.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/ physician if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Data sourced from various safety data sheets[9]

[10]

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.[7]

Conclusion
5-Bromo-2-chloronicotinic acid is a valuable building block in organic synthesis. This guide

has provided a detailed overview of its molecular structure, physicochemical properties,

spectroscopic data, a reliable synthesis protocol, and essential safety information. The

presented data and methodologies are intended to support researchers and scientists in their

work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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